Cas no 136375-93-4 (N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine)

N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine structure
136375-93-4 structure
Product Name:N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
CAS No:136375-93-4
MF:C18H21N
MW:251.36604475975
CID:1240567
PubChem ID:3077928
Update Time:2025-04-20

N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyloctahydro-1H-2,4,1-(ethane[1,1,2]triyl)cyclobuta[cd]pentalen-5-amine
    • 8-(Benzylamino)pentacyclo(5.4.0.0(sup 2,6).0(sup 3,10).0(sup 5,9))undecane
    • 136375-93-4
    • 1,2,4-Ethanylylidene-1H-cyclobuta(cd)pentalen-3-amine, octahydro-N-(phenylmethyl)-
    • DTXSID90929357
    • BRN 4748737
    • Inchi: 1S/C18H21N/c1-2-4-9(5-3-1)8-19-18-15-11-7-12-14-10(11)6-13(15)16(14)17(12)18/h1-5,10-19H,6-8H2
    • InChI Key: ZWCQZHOWEDKJBN-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C1C2C3CC4C1C1C2CC3C14

Computed Properties

  • Exact Mass: 251.16753
  • Monoisotopic Mass: 251.1674
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.22
  • Boiling Point: 375.9°C at 760 mmHg
  • Flash Point: 191.8°C
  • Refractive Index: 1.654
  • PSA: 12.03
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent